Cas no 1248220-68-9 (N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine)

• Product Name: N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine
• CAS No: 1248220-68-9
• MF: C₁₁H₁₇BrN₂S
• MW: 289.235080480576
• CID: 5231549
• PubChem ID: 61462034
• Update Time: 2026-03-07

N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N-[1-(5-bromo-2-thienyl)ethyl]-1-methyl-

• Inchi： 1S/C11H17BrN2S/c1-8(10-3-4-11(12)15-10)13-9-5-6-14(2)7-9/h3-4,8-9,13H,5-7H2,1-2H3
• InChI Key： MTZUSSLGAGYBHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)NC2CN(C)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 2.7
• Topological Polar Surface Area: 43.5

Additional information on N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine

Professional Introduction to N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine (CAS No. 1248220-68-9)

N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine, identified by its CAS number 1248220-68-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 5-bromothiophen-2-yl moiety and a methyl-substituted pyrrolidine ring makes it a versatile scaffold for designing novel bioactive molecules.

The 5-bromothiophen-2-yl group is a key feature of this compound, contributing to its reactivity and binding affinity. Thiophene derivatives are well-known for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The bromine substituent further enhances the compound's utility by providing a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The pyrrolidine core in N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine is particularly interesting because it mimics the structure of natural product scaffolds that have shown significant biological activity. For instance, pyrrolidine derivatives have been reported to interact with enzymes and receptors involved in metabolic diseases and neurodegenerative disorders. The methyl group at the 1-position of the pyrrolidine ring enhances lipophilicity, which is often crucial for drug absorption and distribution.

The synthesis of N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine involves multi-step organic transformations, starting from readily available precursors. The introduction of the 5-bromothiophen-2-yl group typically requires bromination of thiophene or its derivatives, followed by nucleophilic substitution or coupling reactions to attach the ethyl chain. The final step involves the introduction of the methyl group at the 3-position of the pyrrolidine ring, which can be achieved through reductive amination or other cyclization strategies.

The compound's potential pharmacological activity has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases, transcription factors, and ion channels. The 5-bromothiophen-2-yl moiety has been shown to modulate the binding affinity of small molecules to these targets by influencing electronic and steric properties. Additionally, the pyrrolidine ring contributes to hydrogen bonding capabilities, which are essential for effective receptor binding.

In the context of drug discovery, N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine serves as a valuable building block for generating libraries of compounds for high-throughput screening. Its structural features allow for rapid diversification through combinatorial chemistry approaches, enabling the identification of lead compounds with desired pharmacological profiles. Such libraries are instrumental in accelerating the drug development process by providing starting points for optimization.

The compound's solubility and stability are also critical factors to consider in its potential application as a drug candidate. Studies have demonstrated that modifications to the pyrrolidine ring can enhance solubility while maintaining biological activity. Furthermore, protective groups can be employed during synthesis to improve stability under various conditions, ensuring that the compound remains viable throughout preclinical and clinical trials.

The use of computational methods has further advanced the study of N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine. Molecular modeling techniques have been employed to predict binding modes and affinity for target proteins. These predictions guide experimental efforts by highlighting key interactions and providing insights into structure-based drug design. Additionally, virtual screening algorithms have been used to identify potential analogs with improved properties.

In conclusion, N-[1-(5-bromothiophen-2-yl)ethyl]-1-methylpyrrolidin-3-amine (CAS No. 1248220-68-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules targeting various diseases. Ongoing research continues to explore its pharmacological properties and applications in drug development, highlighting its importance in modern medicinal chemistry.